Cas no 630-81-9 (Morphinan-3,6-diol,7,8-didehydro-4,5-epoxy-17-methyl- (5a,6a)-, hydrobromide (1:1))

• Product Name: Morphinan-3,6-diol,7,8-didehydro-4,5-epoxy-17-methyl- (5a,6a)-, hydrobromide (1:1)
• CAS No: 630-81-9
• MF: C₁₇H₂₀BrNO₃
• MW: 366.249604225159
• CID: 510842
• PubChem ID: 44147069
• Update Time: 2025-04-19

Morphinan-3,6-diol,7,8-didehydro-4,5-epoxy-17-methyl- (5a,6a)-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Morphinan-3,6-diol,7,8-didehydro-4,5-epoxy-17-methyl- (5a,6a)-, hydrobromide (1:1)
• Morphine hydrobromide
• (4R,4aR,7S,7aR,12bS)-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol,hydrobromide

• Inchi： 1S/C17H19NO3.BrH/c1-18-7-6-17-10-3-5-13(20)16(17)21-15-12(19)4-2-9(14(15)17)8-11(10)18;/h2-5,10-11,13,16,19-20H,6-8H2,1H3;1H/t10-,11+,13-,16-,17-;/m0./s1
• InChI Key： OUOYRIJSFITIHQ-VYKNHSEDSA-N
• SMILES： Br.O1C2=C(C=CC3C[C@@H]4[C@@H]5C=C[C@@H]([C@H]1[C@@]5(C=32)CCN4C)O)O

Computed Properties

• Exact Mass: 365.063
• Monoisotopic Mass: 365.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 494
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9A^2

Experimental Properties

• Boiling Point: 500.7°C at 760 mmHg
• Flash Point: 256.6°C
• PSA: 52.93000
• LogP: 2.09410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans